Cas no 557794-36-2 (4,4’-Di-N-acetylamino-diphenylsulfoxide-d8)

4,4’-Di-N-acetylamino-diphenylsulfoxide-d8 Properties

Names and Identifiers

• 4,4'-DI-N-ACETYLAMINO-DIPHENYLSULFOXIDE-D8
• 4,4’-Di-N-acetylamino-diphenylsulfoxide-d8
• 4,4\'-Di-N-acetylamino-diphenylsulfoxide-d8
• N-[4-(4-acetamido-2,3,5,6-tetradeuteriophenyl)sulfinyl-2,3,5,6-tetradeuteriophenyl]acetamide
• AKOS030242438
• 557794-36-2
• 4,4'-Di-N-acetylamino-diphenylsulfoxide-d8
• DTXSID40447834
• +Expand

• InChIKey： HABWONZJSRPOIE-UWAUJQNOSA-N
• Inchi： InChI=1S/C16H16N2O3S/c1-11(19)17-13-3-7-15(8-4-13)22(21)16-9-5-14(6-10-16)18-12(2)20/h3-10H,1-2H3,(H,17,19)(H,18,20)/i3D,4D,5D,6D,7D,8D,9D,10D
• SMILES： CC(=O)NC1=CC=C(C=C1)S(=O)C2=CC=C(C=C2)NC(=O)C

Computed Properties

• Exact Mass: 324.13800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 324.13837752g/mol
• Heavy Atom Count: 22
• Complexity: 387
• Isotope Atom Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• LogP: 4.93480
• PSA: 101.46000
• Melting Point: 289-291°C